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Compound of Interest

Compound Name: Spautin-1

Cat. No.: B610934 Get Quote

Application Notes and Protocols for Spautin-1
Preparing Stock Solutions and Working Dilutions of
Spautin-1 for Research Applications
Audience: Researchers, scientists, and drug development professionals.

Introduction
Spautin-1 (Specific and Potent Autophagy Inhibitor-1) is a widely used small molecule inhibitor

of autophagy. It functions by targeting two ubiquitin-specific peptidases, USP10 and USP13,

which leads to the degradation of the Vps34/Beclin-1 complex, a key initiator of autophagy.[1]

[2][3] These application notes provide detailed protocols for the preparation of Spautin-1 stock

solutions and subsequent working dilutions for use in various research applications.

Spautin-1: Chemical and Physical Properties
A summary of the key quantitative data for Spautin-1 is presented in the table below for easy

reference.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b610934?utm_src=pdf-interest
https://www.benchchem.com/product/b610934?utm_src=pdf-body
https://www.benchchem.com/product/b610934?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3441147/
https://pubmed.ncbi.nlm.nih.gov/21962518/
https://www.cancer.fr/professionnels-de-sante/veille/nota-bene-cancer/bulletin-n-106/beclin1-controls-the-levels-of-p53-by-regulating-the-deubiquitination-activity-of-usp10-and-usp13
https://www.benchchem.com/product/b610934?utm_src=pdf-body
https://www.benchchem.com/product/b610934?utm_src=pdf-body
https://www.benchchem.com/product/b610934?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610934?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₅H₁₁F₂N₃ [4][5]

Molecular Weight 271.26 g/mol [6]

Purity ≥95% to ≥99% (HPLC) [4]

Appearance Crystalline solid, off-white [4]

Solubility in DMSO
15 mg/mL to 100 mM (~27.13

mg/mL)
[4][5]

Solubility in Ethanol ~10 mg/mL [4][5]

Solubility in DMF ~30 mg/mL [4][5]

IC₅₀ for USP10 ~0.58 - 0.6 μM [6][7]

IC₅₀ for USP13 ~0.69 - 0.7 μM [6][7]

Storage (Powder) -20°C for ≥ 4 years [4][8]

Storage (Stock Sol.)
-20°C for up to 3 months;

-80°C for up to 2 years
[9]

Mechanism of Action: Spautin-1 Signaling Pathway
Spautin-1 inhibits autophagy by promoting the degradation of the Vps34 PI3 kinase complex.

[2] It achieves this by inhibiting the deubiquitinating enzymes USP10 and USP13, which are

responsible for stabilizing the Beclin-1 subunit of the Vps34 complex.[1][2][10] Inhibition of

USP10/13 leads to increased ubiquitination and subsequent proteasomal degradation of

Beclin-1, disrupting the formation of the autophagosome.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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